Cas no 1805253-22-8 (3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid
• CAS No: 1805253-22-8
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890526
• Update Time: 2025-05-26

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c10-3-5-1-4(2-6(14)15)9(16)13-7(5)8(11)12/h1,8H,2-3H2,(H,13,16)(H,14,15)
• InChI Key： XOWQOVGXRIKHGR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(=O)O)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic Acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid (CAS No. 1805253-22-8) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a pyridine ring substituted with a hydroxyl group, a chloromethyl group, a difluoromethyl group, and an acetic acid moiety, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the pyridine ring in 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid provides a rigid framework that can be exploited for enhancing bioavailability and targeting specific biological pathways. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel antimicrobial agents and anticancer drugs, where the functional groups play critical roles in modulating biological activity.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine ring, substitution reactions to introduce the chloromethyl and difluoromethyl groups, and the final introduction of the acetic acid moiety. These steps are often optimized using modern techniques such as microwave-assisted synthesis and catalytic processes, which have been extensively reported in recent literature.

One of the most promising applications of this compound lies in its potential as an agrochemical intermediate. The chloromethyl group contributes to the molecule's ability to act as a biocide or herbicide, while the hydroxyl group enhances its solubility in polar solvents, making it suitable for formulation into agricultural products. Recent field trials have demonstrated its efficacy in controlling plant pathogens without adverse effects on non-target organisms, which aligns with current trends toward sustainable agriculture.

In the pharmaceutical sector, 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid has shown potential as a lead compound for developing anti-inflammatory drugs. The acetic acid group facilitates hydrogen bonding interactions with biological targets, while the fluorinated methyl group enhances lipophilicity, improving the compound's ability to cross cellular membranes. Preclinical studies have indicated that this compound exhibits potent anti-inflammatory activity comparable to existing drugs but with fewer side effects.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. Results suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This is particularly important for regulatory compliance and ensuring that products derived from this compound meet current environmental standards.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-5-acetic acid (CAS No. 1805253-22-8) is a versatile and multifunctional compound with significant potential across multiple industries. Its unique structure allows for diverse applications, from agrochemicals to pharmaceuticals, while ongoing research continues to uncover new opportunities for its use. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.